2-Amino-3-(naphthalen-2-yl)propanoic acid

Description

2-Amino-3-(naphthalen-2-yl)propanoic acid is a non-proteinogenic amino acid, meaning it is not one of the standard amino acids found in proteins. It is characterized by its unique naphthalene moiety attached to a propanoic acid backbone, which includes an amino group (-NH₂) and a carboxylic acid group (-COOH). This compound is also known as β-(2-naphthyl)-alanine or 3-(2-naphthyl)-alanine .

Synthesis and Applications

2-Amino-3-(naphthalen-2-yl)propanoic acid is used as an important raw material and intermediate in organic synthesis, pharmaceuticals, agrochemicals, and dyestuffs . The synthesis of this compound typically involves various methodologies that require optimization of reaction conditions to achieve high purity and yield.

2-Amino-3-hydroxy-3-(naphthalen-2-yl)propanoic acid

• Molecular Formula: C₁₃H₁₃NO₃

• Molecular Weight: Approximately 231.25 g/mol

• Key Features: Includes a hydroxyl group (-OH) in addition to the amino and carboxylic acid groups, which enhances its reactivity and potential therapeutic properties.

2-Amino-3-(naphthalen-2-yl)propanoic acid hydrochloride

• Molecular Formula: C₁₃H₁₃NO₂·HCl

• Molecular Weight: 251.71 g/mol

• Key Features: The hydrochloride salt form, which may affect solubility and stability in certain applications .

Research Findings and Future Directions

While 2-Amino-3-(naphthalen-2-yl)propanoic acid has potential applications in organic synthesis and pharmaceuticals, further research is needed to explore its biological activity and therapeutic potential. Studies on its interactions within biological systems and its role as a modulator or inhibitor in biochemical pathways could provide valuable insights into its utility in medicine.

• CAS No.: 14108-60-2
• Product Name: 2-Amino-3-(naphthalen-2-yl)propanoic acid
• Molecular Formula: C13H13NO2
• Molecular Weight: 215.25 g/mol
• IUPAC Name: 2-amino-3-naphthalen-2-ylpropanoic acid
• Standard InChI: InChI=1S/C13H13NO2/c14-12(13(15)16)8-9-5-6-10-3-1-2-4-11(10)7-9/h1-7,12H,8,14H2,(H,15,16)
• Standard InChIKey: JPZXHKDZASGCLU-UHFFFAOYSA-N
• SMILES: C1=CC=C2C=C(C=CC2=C1)CC(C(=O)O)N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)CC(C(=O)O)N
• Synonyms: 2-Amino-3-(naphthalen-2-yl)propanoicacid;14108-60-2;3-(2-Naphthyl)-DL-alanine;3-(2-Naphthyl)alanine;JPZXHKDZASGCLU-UHFFFAOYSA-N;2-AMINO-3-NAPHTHALEN-2-YL-PROPIONICACID;DL-3-(2-NAPHTHYL)-ALANINE;2-amino-3-naphthalen-2-ylpropanoicacid;L-3-(2-NAPHTHYL)ALANINE;2-Naphthalenealanine;AC1L5HLC;ACMC-209m4i;ACMC-209p7c;3-(2-Naphthyl)alanine#;H-DL-2-NAL-OH;SCHEMBL93304;N5762_SIGMA;AC1Q5S69;DL-ALA(2-NAPHTHYL)-OH;H-DL-ALA(2-NAPH)-OH;CHEMBL3272605;CTK9A1525;MolPort-002-926-950;DL-3-(2-NAPHTHYL)ALANINE;NSC69865
• PubChem Compound: 250399
• Last Modified: Aug 15 2023